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Compound of Interest

Compound Name: Methyl 12-hydroxydodecanoate

CAS No.: 71655-36-2

Cat. No.: B1606599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 12-hydroxydodecanoate, a long-chain hydroxy fatty acid ester, is a versatile molecule

with significant potential in various scientific and industrial fields, including polymer chemistry,

cosmetics, and as a precursor in drug development. This technical guide provides a

comprehensive overview of its chemical identity, physicochemical properties, a detailed

protocol for its synthesis via Fischer esterification, and a discussion of its current and potential

applications. The information presented herein is intended to equip researchers and

professionals with the necessary knowledge to effectively synthesize, handle, and utilize this

compound in their work.

Introduction
Methyl 12-hydroxydodecanoate (CAS Number: 71655-36-2) is the methyl ester of 12-

hydroxydodecanoic acid.[1] This bifunctional molecule contains a terminal hydroxyl group and a
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methyl ester group, making it a valuable building block for the synthesis of various polymers

and specialty chemicals. Its long aliphatic chain imparts hydrophobicity, while the polar hydroxyl

and ester groups provide sites for further chemical modification. This unique combination of

features has led to its investigation in diverse applications, from the creation of biodegradable

polyesters to its use as an emollient in cosmetic formulations. In the context of drug

development, long-chain fatty acid esters can be used to modify the pharmacokinetic

properties of therapeutic agents, potentially improving their solubility, stability, and

bioavailability.

Chemical Identity and Molecular Structure
A clear understanding of the chemical identity and structure of Methyl 12-
hydroxydodecanoate is fundamental for its application and further research.

CAS Number: 71655-36-2[1]

Molecular Formula: C₁₃H₂₆O₃[1]

IUPAC Name: methyl 12-hydroxydodecanoate[1]

The molecular structure of Methyl 12-hydroxydodecanoate consists of a twelve-carbon

aliphatic chain with a hydroxyl group at one terminus (C12) and a methyl ester group at the

other (C1).

Caption: Molecular Structure of Methyl 12-hydroxydodecanoate

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 12-hydroxydodecanoate is

provided in the table below. This data is essential for designing experiments, understanding its

behavior in various systems, and ensuring safe handling.
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Property Value Source

Molecular Weight 230.34 g/mol [1]

Appearance White to off-white solid

Melting Point 31-32 °C

Boiling Point Not available

Solubility

Soluble in organic solvents

such as methanol and

chloroform. Insoluble in water.

Density Not available

LogP 3.7 [1]

Synthesis of Methyl 12-hydroxydodecanoate via
Fischer Esterification
The most common and straightforward method for the laboratory synthesis of Methyl 12-
hydroxydodecanoate is the Fischer esterification of its corresponding carboxylic acid, 12-

hydroxydodecanoic acid, with methanol in the presence of an acid catalyst.[2]

Causality of Experimental Choices
The Fischer esterification is an equilibrium-controlled reaction. To drive the reaction towards the

formation of the ester product, Le Chatelier's principle is applied.[2] This is achieved by using a

large excess of one of the reactants, typically the less expensive one, which in this case is

methanol. The use of a strong acid catalyst, such as sulfuric acid, is crucial to protonate the

carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the

nucleophilic attack by the alcohol.[3][4] The reaction is typically performed under reflux to

increase the reaction rate. The workup procedure is designed to remove the excess acid

catalyst and unreacted carboxylic acid, followed by purification to isolate the desired ester.

Experimental Protocol
Materials:
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12-hydroxydodecanoic acid

Anhydrous methanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 12-

hydroxydodecanoic acid in a large excess of anhydrous methanol (e.g., 20-30 molar

equivalents).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid

(approximately 2-5 mol% relative to the carboxylic acid) to the stirring solution.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle or oil bath.[2] Allow the reaction to proceed for 4-6 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room

temperature. Carefully neutralize the excess acid by slowly adding saturated sodium

bicarbonate solution until effervescence ceases.

Solvent Extraction: Transfer the mixture to a separatory funnel and add an equal volume of

an organic solvent (e.g., diethyl ether). Shake the funnel vigorously, venting frequently. Allow

the layers to separate and collect the organic layer. Extract the aqueous layer two more

times with the organic solvent.

Washing: Combine the organic extracts and wash them sequentially with saturated sodium

bicarbonate solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to remove the solvent.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary, although in many cases, the product obtained after workup is of sufficient

purity.

Reaction Workup Purification

12-hydroxydodecanoic acid
+ Methanol (excess)
+ H2SO4 (catalyst)

Heat to Reflux
(4-6 hours)

Cool to RT
Neutralize with NaHCO3

Extract with
Organic Solvent

Wash with NaHCO3
and Brine

Dry over Na2SO4
Concentrate

Column Chromatography
(if necessary) Methyl 12-hydroxydodecanoate

Click to download full resolution via product page

Caption: Workflow for the Synthesis of Methyl 12-hydroxydodecanoate

Applications in Research and Drug Development
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Methyl 12-hydroxydodecanoate serves as a valuable intermediate in several areas of

research and development:

Polymer Synthesis: The bifunctional nature of this molecule allows it to be a monomer for the

synthesis of polyesters through self-condensation or copolymerization with other monomers.

These polyesters can exhibit biodegradability and may have applications in biomedical

materials and environmentally friendly plastics.

Cosmetics and Personal Care: As a long-chain fatty acid ester, it can function as an

emollient, conditioning agent, and viscosity modifier in cosmetic and personal care

formulations.

Drug Delivery and Prodrug Design: The introduction of a methyl group can modulate the

physicochemical and pharmacokinetic properties of a drug molecule.[4] The long aliphatic

chain of Methyl 12-hydroxydodecanoate can be incorporated into drug delivery systems or

used to create prodrugs with enhanced lipophilicity, potentially improving membrane

permeability and altering drug distribution and metabolism.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling Methyl 12-
hydroxydodecanoate. It is advisable to consult the Safety Data Sheet (SDS) before use. In

general, it should be handled in a well-ventilated area, and personal protective equipment

(PPE) such as safety glasses, gloves, and a lab coat should be worn.

Conclusion
Methyl 12-hydroxydodecanoate is a versatile and valuable chemical compound with a well-

defined structure and accessible synthesis route. Its unique properties make it a compound of

interest for researchers in materials science, cosmetics, and pharmaceutical development. This

guide provides the foundational knowledge required for its synthesis, characterization, and

application, serving as a valuable resource for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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